Cas no 153039-16-8 (Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate
• CAS No: 153039-16-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD15071758
• CID: 2117329
• PubChem ID: 10856825
• Update Time: 2025-11-02

Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate
• Tert-Butyl 3,3-Dimethyl-2-Oxopyrrolidine-1-Carboxylate(WXC04334)
• 1-Pyrrolidinecarboxylicacid,3,3-diMethyl-2-oxo-,1,1-diMethylethylester
• YWHAMKLJJVSOHM-UHFFFAOYSA-N
• 3,3-dimethyl-1-(t-butoxycarbonyl)pyrrolidin-2-one
• 1-(tert-Butoxy)carbonyl-3,3-dimethylpyrrolidin-2-one
• 1-PYRROLIDINECARBOXYLIC ACID, 3,3-DIMETHYL-2-OXO-, 1,1-DIMETHYLETHYLESTER
• t-Butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate
• DTXSID901181230
• Tert-butyl 3,3-dimethyl-2-oxo-pyrrolidine-1-carboxylate
• tert-butyl3,3-dimethyl-2-oxopyrrolidine-1-carboxylate
• SCHEMBL479856
• 1-Boc-3,3-dimethylpyrrolidin-2-one
• DA-44084
• 153039-16-8
• 1,1-Dimethylethyl 3,3-dimethyl-2-oxo-1-pyrrolidinecarboxylate
• CS-0037272
• SY124821
• MFCD15071758
• 1-Boc-3,3-dimethyl-2-oxopyrrolidine
• AKOS027256087
• W12654
• AS-73085
• Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate

• MDL： MFCD15071758
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-7-6-11(4,5)8(12)13/h6-7H2,1-5H3
• InChI Key： YWHAMKLJJVSOHM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(C)(C)CC1)=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 311.2±11.0 °C at 760 mmHg
• Flash Point: 142.0±19.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate (CAS No. 153039-16-8)

Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate (CAS No. 153039-16-8) is a highly versatile organic compound widely utilized in pharmaceutical synthesis and fine chemical production. Its molecular structure features a pyrrolidine core with a tert-butyl carboxylate group, making it a valuable intermediate for constructing complex molecules. Researchers and manufacturers often seek this compound for its role in peptide coupling, heterocyclic chemistry, and N-protecting group strategies.

In recent years, the demand for Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate has surged due to its applications in drug discovery and medicinal chemistry. With the rise of AI-driven molecular design and high-throughput screening, this compound has gained attention for its compatibility with automated synthesis platforms. Users frequently search for terms like "synthesis protocol for CAS 153039-16-8" or "Tert-butyl pyrrolidine derivatives in drug development", reflecting its relevance in modern research.

The compound’s stability under acidic and basic conditions makes it ideal for multi-step reactions, a topic often discussed in organic chemistry forums. Its boiling point, solubility, and storage recommendations are also common queries among laboratory professionals. Notably, its low toxicity profile aligns with the growing industry focus on green chemistry and sustainable synthesis.

From a technical perspective, Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate is often compared to similar N-Boc protected amines, with users exploring its advantages in stereoselective reactions. Recent publications highlight its use in kinase inhibitor synthesis, a hot topic in oncology research. Analytical methods such as HPLC purity testing and NMR characterization for this compound are frequently documented to ensure reproducibility.

Supply chain transparency is another trending concern, with buyers verifying CAS 153039-16-8 suppliers for GMP compliance and batch-to-batch consistency. The compound’s scalability in industrial settings is supported by optimized routes involving catalytic hydrogenation or microwave-assisted synthesis—techniques gaining traction in process chemistry.

In summary, Tert-butyl 3,3-dimethyl-2-oxopyrrolidine-1-carboxylate (CAS No. 153039-16-8) bridges academic innovation and industrial applications, addressing contemporary needs in targeted therapy development and materials science. Its adaptability to emerging technologies like flow chemistry ensures its continued prominence in scientific literature and commercial catalogs.